Cas no 2229421-51-4 (3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine)
3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine Chemical and Physical Properties
Names and Identifiers
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- 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine
- 3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine
- 2229421-51-4
- EN300-1957829
-
- Inchi: 1S/C10H14F3N3O/c1-16-9(5-8(15-16)10(11,12)13)17-7-3-2-4-14-6-7/h5,7,14H,2-4,6H2,1H3
- InChI Key: JGWQLSIRZAHTEK-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N(C)N=1)OC1CNCCC1)(F)F
Computed Properties
- Exact Mass: 249.10889656g/mol
- Monoisotopic Mass: 249.10889656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 39.1Ų
3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957829-0.05g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 0.05g |
$1224.0 | 2023-09-17 | ||
| Enamine | EN300-1957829-0.1g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 0.1g |
$1283.0 | 2023-09-17 | ||
| Enamine | EN300-1957829-0.25g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 0.25g |
$1341.0 | 2023-09-17 | ||
| Enamine | EN300-1957829-0.5g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 0.5g |
$1399.0 | 2023-09-17 | ||
| Enamine | EN300-1957829-1.0g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 1g |
$1458.0 | 2023-06-03 | ||
| Enamine | EN300-1957829-2.5g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 2.5g |
$2856.0 | 2023-09-17 | ||
| Enamine | EN300-1957829-5.0g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 5g |
$4226.0 | 2023-06-03 | ||
| Enamine | EN300-1957829-10.0g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 10g |
$6266.0 | 2023-06-03 | ||
| Enamine | EN300-1957829-1g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 1g |
$1458.0 | 2023-09-17 | ||
| Enamine | EN300-1957829-5g |
3-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}piperidine |
2229421-51-4 | 5g |
$4226.0 | 2023-09-17 |
3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine
Recent Advances in the Study of 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine (CAS: 2229421-51-4)
The compound 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine (CAS: 2229421-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and piperidine moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthetic route for 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine, emphasizing its scalability and reproducibility. The researchers employed a multi-step process involving nucleophilic substitution and cyclization reactions, achieving a high yield of the target compound. Structural characterization via NMR and mass spectrometry confirmed the purity and identity of the synthesized product, laying a solid foundation for further pharmacological evaluations.
In vitro and in vivo studies have demonstrated that 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine acts as a potent modulator of specific neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. These findings suggest its potential application in treating anxiety, epilepsy, and neurodegenerative disorders. Additionally, the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing a common challenge in drug development.
Recent preclinical trials have further explored the anti-inflammatory properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in reducing pro-inflammatory cytokines in murine models of rheumatoid arthritis. The compound's ability to selectively inhibit key enzymes in the inflammatory cascade, such as COX-2 and 5-LOX, positions it as a promising candidate for dual-action anti-inflammatory therapy.
Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine. Researchers are currently investigating prodrug strategies and formulation technologies to improve its solubility and tissue penetration. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary Phase I studies expected to commence in late 2024.
In conclusion, 3-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}piperidine represents a versatile scaffold with broad therapeutic potential. Its unique chemical structure and multifaceted pharmacological activities make it a compelling subject for ongoing research. Future studies will likely focus on elucidating its precise mechanisms of action and exploring its applications in combination therapies.
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